Cas no 2580092-51-7 (rac-methyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate)

• Product Name: rac-methyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate
• CAS No: 2580092-51-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5657674
• PubChem ID: 165893524
• Update Time: 2025-10-30

rac-methyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727522
• rac-methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate
• 2580092-51-7
• rac-methyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-12-8(11)9-3-2-6(5-9)4-7(9)10/h6-7H,2-5,10H2,1H3/t6-,7+,9+/m1/s1
• InChI Key： GYJGDEOZPQVYNI-FJXKBIBVSA-N
• SMILES： O(C)C([C@]12CC[C@H](C[C@@H]1N)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,2R,4R)-2-aminobicyclo2.2.1heptane-1-carboxylate

Introduction to Rac-Methyl (1R,2R,4R)-2-Aminobicyclo[2.2.1]heptane-1-Carboxylate (CAS No. 2580092-51-7)

Rac-Methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate, identified by its Chemical Abstracts Service number CAS No. 2580092-51-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and chiral center configuration, has garnered attention for its potential applications in drug discovery and development.

The structure of Rac-Methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate consists of a bicyclo[2.2.1]heptane core substituted with an amine group at the 2-position and a carboxylate moiety at the 1-position. The presence of multiple stereocenters, specifically at the 1, 2, and 4 positions, makes this compound a valuable scaffold for exploring stereochemical influences on biological activity. The racemic mixture ensures a balanced representation of both enantiomers, which is crucial for understanding the pharmacological profile of the compound.

In recent years, there has been growing interest in the development of chiral drugs due to their often superior efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Rac-Methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate makes it an ideal candidate for studying the impact of molecular conformation on biological interactions. Researchers have been leveraging computational methods and experimental techniques to elucidate the three-dimensional structure of this compound and its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules with tailored pharmacological properties. The bicyclic framework provides a rigid scaffold that can be modified at various positions to introduce additional functional groups or side chains. This flexibility has allowed chemists to design derivatives with enhanced binding affinity or selectivity for specific biological receptors.

Recent studies have highlighted the utility of Rac-Methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its potential as an intermediate in the synthesis of compounds targeting neurological disorders. The unique structural features of this molecule have been found to modulate neurotransmitter receptor activity, making it a promising candidate for further investigation.

The synthesis of Rac-Methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly useful in achieving the desired enantiomeric purity.

In addition to its pharmaceutical applications, Rac-Methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate has shown promise in material science research. Its rigid bicyclic structure makes it a suitable candidate for designing polymers with specific mechanical properties or for use as a ligand in catalytic systems. The compound's ability to undergo selective functionalization has opened up new avenues for creating novel materials with tailored characteristics.

The future prospects for Rac-Methyl (1R,2R,4R)-2-aminobicyclo[2.2.1]heptane-1-carboxylate are vast and multifaceted. As computational chemistry techniques continue to advance, researchers will be able to predict and optimize the pharmacological properties of this compound more efficiently than ever before. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely lead to innovative applications that were previously unexplored.

In conclusion, Rac-Methyl (1R,2R,4R)-2-aminobicyclo[3].3].3]-carboxylate is a compound that exemplifies the intersection of structural complexity and biological function in modern chemistry research。 Its unique structural features make it an invaluable tool for exploring stereochemical influences on drug design， while its synthetic accessibility allows for extensive derivatization studies。 As our understanding of molecular interactions continues to evolve， compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation。